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Compound of Interest

Compound Name: 3-Bromocyclooctene

Cat. No.: B2537071

Essential Safety and Handling Guide for 3-
Bromocyclooctene

This guide provides immediate, essential safety and logistical information for the handling of 3-
Bromocyclooctene (CAS No: 7422-06-2) in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Bromocyclooctene is a flammable liquid and vapor that can cause skin and eye irritation,
and may lead to respiratory irritation.[1] Proper personal protective equipment is mandatory to
minimize exposure and ensure safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[2][3]

Skin Protection

Flame-retardant antistatic
protective clothing worn over
full-length clothes. Chemically
resistant gloves (e.g., nitrile
rubber).

To prevent skin contact, which
can cause irritation.[2][3] A lab
coat provides a barrier against

spills.

Respiratory Protection

Use in a well-ventilated area,
preferably a fume hood. If
ventilation is inadequate, a
NIOSH/MSHA-approved
respirator with an organic
vapor cartridge is

recommended.

To prevent the inhalation of
vapors, which may irritate the

respiratory system.[1][2]

Quantitative Data for 3-Bromocyclooctene

The following table summarizes the key physical and chemical properties of 3-

Bromocyclooctene.

Property Value Source
Molecular Formula CsH13Br PubChem[4]
Molecular Weight 189.09 g/mol PubChem|[4]
CAS Number 7422-06-2 PubChem[4]
Appearance Colorless liquid LookChem[5]
Odor Pungent LookChem([5]

Operational and Disposal Plan
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A systematic approach to handling and disposal is crucial for laboratory safety. The following
workflow outlines the necessary steps from preparation to disposal.

Handling and Experimental Workflow

// Node Definitions prep [label="Preparation\n- Verify fume hood function\n- Assemble all
necessary equipment\n- Don PPE", fillcolor="#F1F3F4", fontcolor="#202124"]; handling
[label="Handling & Use\n- Work within a fume hood\n- Ground/bond all equipment\n- Use non-
sparking tools\n- Keep container tightly closed when not in use”, fillcolor="#F1F3F4",
fontcolor="#202124"]; spill [label="Spill Response\n- Evacuate and ventilate area\n- Remove
ignition sources\n- Absorb with inert material\n- Collect in a sealed container for disposal”,
fillcolor="#FBBCO05", fontcolor="#202124"]; storage [label="Storage\n- Cool, dry, well-ventilated
area\n- Away from heat, sparks, and open flames\n- Tightly closed container”,
fillcolor="#F1F3F4", fontcolor="#202124"]; disposal [label="Disposal\n- Collect in a labeled,
sealed container\n- Treat as hazardous waste\n- Dispose via approved facility”,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End of Process", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edge Definitions prep -> handling [color="#4285F4"]; handling -> storage [label="Post-
Experiment”, color="#4285F4"]; handling -> spill [label="In case of spill", style=dashed,
color="#EA4335"]; spill -> disposal [color="#EA4335"]; storage -> disposal [label="When no
longer needed", color="#4285F4"]; disposal -> end [color="#34A853"]; } Workflow for Handling
3-Bromocyclooctene

Step-by-Step Handling Protocol:
e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Gather all necessary materials and equipment before starting the experiment.

o Put on the required personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves, and safety goggles.[2][3]

e Handling and Use:
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[e]

All work with 3-Bromocyclooctene must be conducted in a well-ventilated fume hood.[1]

o

Ground and bond all containers and receiving equipment to prevent static discharge.

[¢]

Use only non-sparking tools.

[¢]

Keep the container tightly closed when not in use to minimize vapor release.

[e]

Avoid contact with skin, eyes, and clothing.[2]

o

Do not eat, drink, or smoke in the handling area.

o Storage:
o Store 3-Bromocyclooctene in a cool, dry, and well-ventilated area.

o Keep the container tightly closed and away from heat, sparks, open flames, and strong
oxidizing agents.[2]

e Spill Response:

[e]

In the event of a spill, evacuate the area immediately.

o Remove all sources of ignition.[2]

o Ensure adequate ventilation.

o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the absorbed material and place it into a sealed, properly labeled container for
hazardous waste disposal.[2]

o Do not allow the spill to enter drains or waterways.[6]
» Disposal Plan:

o All waste containing 3-Bromocyclooctene, including contaminated materials like gloves
and absorbent pads, must be treated as hazardous waste.
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o Collect all waste in a clearly labeled, sealed, and chemically compatible container.

o Dispose of the hazardous waste through an approved and licensed waste disposal facility,
following all local, regional, and national regulations.[7] Do not dispose of it down the drain
or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aksci.com [aksci.com]

o 2. fishersci.com [fishersci.com]

¢ 3. datasheets.scbt.com [datasheets.scbt.com]

e 4. 3-Bromocyclooctene | C8H13Br | CID 549150 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. Cas 7422-06-2,Cyclooctene, 3-bromo- | lookchem [lookchem.com]

e 6. sigmaaldrich.com [sigmaaldrich.com]

e 7. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 3-
Bromocyclooctene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b253707 1#personal-protective-equipment-for-
handling-3-bromocyclooctene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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